Cas no 32521-36-1 (1H-2-Benzopyran-4(3H)-one,3-phenyl-)

• Product Name: 1H-2-Benzopyran-4(3H)-one,3-phenyl-
• CAS No: 32521-36-1
• MF: C₁₅H₁₂O₂
• MW: 224.254584312439
• CID: 322049
• PubChem ID: 318544
• Update Time: 2025-04-19

1H-2-Benzopyran-4(3H)-one,3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-4(3H)-one,3-phenyl-
• 3-phenyl-1H-isochromen-4-one
• DTXSID80312491
• NSC-255251
• 32521-36-1
• NSC255251

• Inchi： 1S/C15H12O2/c16-14-13-9-5-4-8-12(13)10-17-15(14)11-6-2-1-3-7-11/h1-9,15H,10H2
• InChI Key： SSEOLGLFMGQULT-UHFFFAOYSA-N
• SMILES： O1CC2C=CC=CC=2C(C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 224.08376
• Monoisotopic Mass: 224.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.192
• Boiling Point: 393°Cat760mmHg
• Flash Point: 186.4°C
• Refractive Index: 1.603
• PSA: 26.3
• LogP: 3.14080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans